Cas no 941867-93-2 (2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylethan-1-ol)

• Product Name: 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylethan-1-ol
• CAS No: 941867-93-2
• MF: C₄H₈N₄OS
• MW: 160.197518348694
• CID: 4666553
• PubChem ID: 6917263
• Update Time: 2025-11-03

2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]ethan-1-ol
• 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylethan-1-ol

• Inchi： 1S/C4H8N4OS/c5-3-6-4(8-7-3)10-2-1-9/h9H,1-2H2,(H3,5,6,7,8)
• InChI Key： USHHSFSVOOBVFI-UHFFFAOYSA-N
• SMILES： C(O)CSC1NN=C(N)N=1

Additional information on 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylethan-1-ol

Comprehensive Overview of 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylethan-1-ol (CAS No. 941867-93-2): Properties, Applications, and Industry Relevance

The compound 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylethan-1-ol (CAS No. 941867-93-2) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazole core linked to a thioether and hydroxyl group, enables diverse reactivity and functional versatility. This article delves into its physicochemical properties, synthesis pathways, and emerging applications while addressing trending topics like green chemistry and drug discovery.

With the rising demand for heterocyclic compounds in medicinal chemistry, 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylethan-1-ol has become a subject of interest due to its potential as a bioactive scaffold. Researchers are exploring its role in designing enzyme inhibitors and antimicrobial agents, aligning with global efforts to combat antibiotic resistance. Its CAS No. 941867-93-2 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening programs.

The synthesis of this compound often involves nucleophilic substitution reactions, with emphasis on atom economy and catalyst optimization—key focus areas in sustainable chemistry. Recent publications highlight its utility in constructing molecular hybrids, particularly in cancer therapeutics and neuroprotective drug development. These applications resonate with current searches for targeted therapy and precision medicine solutions.

In agrochemicals, 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylethan-1-ol derivatives are investigated for their plant growth regulation properties. This aligns with the increasing popularity of eco-friendly pesticides and crop yield enhancers—topics dominating agricultural forums. The compound’s sulfur-containing moiety contributes to its bioactivity, making it a candidate for nutrient uptake studies.

Analytical characterization of CAS No. 941867-93-2 typically employs HPLC-MS and NMR spectroscopy, techniques frequently queried by analytical chemists. Stability studies under varying pH and temperature conditions are critical, as evidenced by searches for compound degradation patterns. These data are vital for formulating stable drug intermediates and specialty chemicals.

The compound’s solubility profile and logP values are extensively documented, addressing common queries about its formulation compatibility. Such parameters are crucial for drug delivery systems, a hot topic in pharmaceutical SEO trends. Additionally, its metabolic pathways are under scrutiny to optimize ADME properties—a recurring theme in pharmacokinetic research.

From an industrial perspective, scalability of 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylethan-1-ol production is a key challenge. Discussions on continuous flow chemistry and process intensification often reference this compound, mirroring industry shifts toward lean manufacturing. Patent analyses reveal its inclusion in intellectual property filings related to bioconjugation technologies.

Environmental impact assessments of CAS No. 941867-93-2 are sparse but gaining traction, coinciding with searches for benign-by-design chemicals. Regulatory databases show compliance with major REACH and ICH guidelines, a frequent concern for compliance officers. This positions the compound favorably for global market applications.

Future research directions may explore its computational modeling potential, leveraging AI-driven drug design tools—a trending intersection in cheminformatics. The compound’s structure-activity relationships (SAR) could unlock novel therapeutic indications, particularly in rare disease treatments, a high-growth search category.

In summary, 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylethan-1-ol represents a multifaceted compound bridging academic research and industrial innovation. Its CAS No. 941867-93-2 serves as a gateway to advanced studies in molecular pharmacology and sustainable chemistry, answering pressing questions in modern science while adhering to SEO-optimized content standards.